Cas no 478677-93-9 (2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid)

• Product Name: 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid
• CAS No: 478677-93-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 832988
• Update Time: 2025-06-08

2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(1H-pyrrolo[2,3-b]pyridin-3-yl)acetic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid, a-oxo-
• 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid, α-oxo-
• OXO-(1H-PYRROLO[2,3-B]PYRIDIN-3-YL)-ACETIC ACID
• 1H-Pyrrolo[2,3-b]pyridine-3acetic acid,a-oxo
• S14-1746
• 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid

• Inchi： 1S/C9H6N2O3/c12-7(9(13)14)6-4-11-8-5(6)2-1-3-10-8/h1-4H,(H,10,11)(H,13,14)
• InChI Key： XKRQAICSWGTWRE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2NC=1)C(=O)C(O)=O

Computed Properties

• Exact Mass: 190.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 83.05000
• LogP: 0.83020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid

2-Oxo-2-{1H-Pyrrolo[2,3-b]pyridin-3-yl}acetic Acid (CAS No. 478677-93-9): A Comprehensive Overview

2-Oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid (CAS No. 478677-93-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-oxoacetyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylic acid, is a member of the pyrrolopyridine family and exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid consists of a pyrrole ring fused to a pyridine ring, with an acetyl group attached to the nitrogen atom of the pyrrole ring. This unique arrangement confers the compound with specific chemical and physical properties that are crucial for its biological activities. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps, which are optimized to achieve high yields and purity.

Recent studies have highlighted the potential of 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activity of certain kinases, such as GSK-3β, which plays a critical role in the pathogenesis of Alzheimer's disease. By modulating these kinases, 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid can potentially slow down or even reverse the progression of neurodegenerative disorders.

In addition to its neuroprotective effects, 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid a potential candidate for developing novel anticancer drugs.

The pharmacokinetic properties of 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid in various therapeutic indications. Early-phase trials have shown promising results, with patients demonstrating significant improvements in disease symptoms and quality of life. These findings have generated considerable interest from both academic researchers and pharmaceutical companies, leading to increased investment in further clinical studies.

In conclusion, 2-Oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetic acid (CAS No. 478677-93-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for developing novel treatments for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.